1-methyl-6-oxo-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1,6-dihydropyridazine-3-carboxamide
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Description
1-methyl-6-oxo-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C13H19N3O3S and its molecular weight is 297.37. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-6-oxo-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1,6-dihydropyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-6-oxo-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1,6-dihydropyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis
One key application of compounds related to 1-methyl-6-oxo-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1,6-dihydropyridazine-3-carboxamide is in the synthesis of various heterocyclic compounds. Research has shown that derivatives of these compounds can be used to synthesize polyfunctionally substituted pyran, pyridine, and pyridazine derivatives, which have diverse applications in medicinal chemistry and drug design (Mohareb et al., 2004).
Antimicrobial Evaluation
Compounds structurally similar to 1-methyl-6-oxo-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1,6-dihydropyridazine-3-carboxamide have been evaluated for their antimicrobial properties. Studies have investigated the utility of such compounds in synthesizing new pyrimidine derivatives with potential antimicrobial activities (Farag et al., 2008).
Anticancer Activity
Research has also explored the anticancer activities of related compounds. Some studies focused on synthesizing new derivatives to evaluate their efficacy against cancer cell lines, such as breast cancer MCF-7 cells (Abdellatif et al., 2014).
Enzyme Inhibition Studies
Additionally, novel pyrazinamide condensed tetrahydropyrimidines, structurally related to the compound , have been synthesized and evaluated for enzyme inhibitory activities, such as acetylcholinesterase inhibition, which is relevant in the treatment of diseases like Alzheimer's (Elumalai et al., 2014).
Synthesis of Quinoxaline Derivatives
The compound has also been used in synthesizing new quinoxaline derivatives, which were tested for their anti-proliferative activity against various cancer cell lines, suggesting their potential as anticancer agents (Ahmed et al., 2020).
properties
IUPAC Name |
1-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3S/c1-16-12(17)3-2-11(15-16)13(18)14-6-9-20-10-4-7-19-8-5-10/h2-3,10H,4-9H2,1H3,(H,14,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUUMUIIMLSIKPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)C(=O)NCCSC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.